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Compound of Interest

Compound Name: Sulfonterol

L Get Quote

Cat. No.: B1682521

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for the handling of Sulfonterol
in a laboratory setting. Given that a comprehensive Safety Data Sheet (SDS) for Sulfonterol is
not readily available, this guidance is based on general principles for handling potent,
uncharacterized research chemicals and information available for structurally similar
compounds. It is imperative to treat Sulfonterol with a high degree of caution.

Chemical Identification

A clear identification of the substance is the first step in safe handling. The following table
summarizes the key identifiers for Sulfonterol hydrochloride.

Identifier

Value

Chemical Name

4-(2-(tert-butylamino)-1-hydroxyethyl)-2-
((methylsulfonyl)methyl)phenol hydrochloride

Synonyms

Sulfonterol HCI, SK&F 53705-A

CAS Number

56490-84-7 (for HCI salt)

Molecular Formula

C14H24CINO4S

Intended Use

For research use only. Not for human or

veterinary use.[1]
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Personal Protective Equipment (PPE) and Safety

Precautions

Due to the lack of specific toxicity data, a conservative approach to PPE is mandatory. The

following table outlines the recommended PPE and handling precautions.

Hazard Category

Recommended Personal
Protective Equipment
(PPE)

Handling Precautions &
Engineering Controls

Inhalation

NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

Handle exclusively in a
certified chemical fume hood.
Avoid the generation of dust or

aerosols.

Skin Contact

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or disposable gown is

required.

Inspect gloves for any signs of
degradation or puncture before
use. Change gloves
immediately if contaminated.
Avoid direct contact with the

skin.

Eye Contact

Chemical safety goggles or a

face shield.

Ensure an eyewash station is
readily accessible in the

immediate work area.

Ingestion

Not applicable as a direct PPE
item, but strict adherence to

lab policy is crucial.

Do not eat, drink, or smoke in
laboratory areas. Wash hands
thoroughly after handling, even

if gloves were worn.

Operational Plan for Handling Sulfonterol

This section provides a step-by-step guide for the safe handling of Sulfonterol from receipt to

disposal.

Receiving and Storage
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e Receipt: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents. The container should be kept tightly sealed.

Weighing and Aliquoting

» Location: All weighing and aliquoting of solid Sulfonterol must be performed in a chemical
fume hood to prevent inhalation of any airborne particles.

e Procedure:

o

Don all required PPE (respirator, gloves, lab coat, eye protection).

[¢]

Use a dedicated, clean weighing vessel.

[¢]

Carefully transfer the desired amount of Sulfonterol.

[e]

Clean any spills immediately with appropriate materials (see Spill Management section).

o

Securely close the primary container after use.

Dissolution and Experimental Use

o Solvent Preparation: Prepare the necessary solvents in the chemical fume hood.

e Dissolving: Add the solvent to the weighed Sulfonterol in a closed container if possible, or
slowly in an open container within the fume hood to avoid splashes.

o Experimental Workflow: All subsequent experimental steps involving Sulfonterol should be
conducted within the fume hood.

Spill Management

o Small Spills:

o Evacuate non-essential personnel from the area.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1682521?utm_src=pdf-body
https://www.benchchem.com/product/b1682521?utm_src=pdf-body
https://www.benchchem.com/product/b1682521?utm_src=pdf-body
https://www.benchchem.com/product/b1682521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical
spills.

o Carefully collect the absorbed material into a labeled hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., ethanol, followed by soap
and water), collecting all cleaning materials as hazardous waste.

o Large Spills:
o Evacuate the laboratory immediately.
o Alert your institution's environmental health and safety (EHS) department.

o Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan

o Waste Collection: All solid waste contaminated with Sulfonterol (e.g., weighing paper,
pipette tips, gloves) and liquid waste must be collected in separate, clearly labeled
hazardous waste containers.

o Disposal Route: Dispose of all Sulfonterol waste through your institution's hazardous waste
management program. Do not dispose of Sulfonterol down the drain or in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the key stages and safety checkpoints for handling
Sulfonterol in a research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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